Cas no 649561-36-4 (1-Tridecyn-3-ol, (3R)-)

1-Tridecyn-3-ol, (3R)- structure
1-Tridecyn-3-ol, (3R)- structure
Product Name:1-Tridecyn-3-ol, (3R)-
CAS No:649561-36-4
MF:C13H24O
MW:196.329064369202
CID:411139
PubChem ID:71377835
Update Time:2025-04-19

1-Tridecyn-3-ol, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Tridecyn-3-ol, (3R)-
    • (r)-1-tridecyn-3-ol
    • DTXSID20800463
    • (3R)-TRIDEC-1-YN-3-OL
    • 649561-36-4
    • Inchi: 1S/C13H24O/c1-3-5-6-7-8-9-10-11-12-13(14)4-2/h2,13-14H,3,5-12H2,1H3/t13-/m0/s1
    • InChI Key: NBXOZWAKVAGNDB-ZDUSSCGKSA-N
    • SMILES: O[C@@H](C#C)CCCCCCCCCC

Computed Properties

  • Exact Mass: 196.18282
  • Monoisotopic Mass: 196.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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